Cas no 67215-17-2 (3-(4-methylphenyl)thio-1-propanamine)

• Product Name: 3-(4-methylphenyl)thio-1-propanamine
• CAS No: 67215-17-2
• MF: C₁₀H₁₅NS
• MW: 181.29780125618
• CID: 1087918
• PubChem ID: 420618
• Update Time: 2025-09-28

3-(4-methylphenyl)thio-1-propanamine Chemical and Physical Properties

Names and Identifiers

• 3-(p-Tolylthio)propan-1-amine
• 3-(4-methylphenyl)sulfanylpropan-1-amine
• 3-[(4-methylphenyl)thio]-1-propanamine(SALTDATA: FREE)
• BS-36347
• MFCD09932894
• 3-[(4-methylphenyl)sulfanyl]propan-1-amine
• AKOS000173746
• CS-0359638
• 67215-17-2
• DTXSID00329485
• SCHEMBL4440556
• 3-[(4-METHYLPHENYL)THIO]-1-PROPANAMINE
• STK873720
• 3-(4-methylphenyl)thio-1-propanamine

• MDL： MFCD09932894
• Inchi： 1S/C10H15NS/c1-9-3-5-10(6-4-9)12-8-2-7-11/h3-6H,2,7-8,11H2,1H3
• InChI Key： COIJEJZGZXPSIZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)CCCN

Computed Properties

• Exact Mass: 181.09252066g/mol
• Monoisotopic Mass: 181.09252066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 51.3Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 285.9±23.0 °C at 760 mmHg
• Flash Point: 126.7±22.6 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

3-(4-methylphenyl)thio-1-propanamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers